tert-butyl 3-(aminomethyl)-3-hydroxycyclobutane-1-carboxylate, Mixture of diastereomers
Description
“tert-butyl 3-(aminomethyl)-3-hydroxycyclobutane-1-carboxylate, Mixture of diastereomers” is a chemical compound with the empirical formula C11H22N2O2 . It is a unique chemical provided to early discovery researchers as part of a collection of unique chemicals . The compound is a mixture of diastereomers, which are stereoisomers that are not mirror images of each other .
Synthesis Analysis
While specific synthesis methods for this compound were not found, a general method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems . This process is more efficient, versatile, and sustainable compared to the batch .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple chiral centers. As a general rule, a molecule with n chirality centers can have up to 2^n stereoisomers . In the case of diastereomers, they have opposite configurations at some (one or more) chirality centers but the same configuration at others .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-(aminomethyl)-3-hydroxycyclobutane-1-carboxylate, Mixture of diastereomers involves the reaction of tert-butyl 3-(chloromethyl)-3-hydroxycyclobutane-1-carboxylate with ammonia followed by separation of the diastereomers.", "Starting Materials": [ "tert-butyl 3-(chloromethyl)-3-hydroxycyclobutane-1-carboxylate", "ammonia" ], "Reaction": [ "Add ammonia to tert-butyl 3-(chloromethyl)-3-hydroxycyclobutane-1-carboxylate in a suitable solvent", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract with a suitable solvent", "Dry the organic layer over anhydrous magnesium sulfate", "Concentrate the organic layer to obtain a mixture of diastereomers of tert-butyl 3-(aminomethyl)-3-hydroxycyclobutane-1-carboxylate" ] } | |
CAS RN |
2408964-92-9 |
Molecular Formula |
C10H19NO3 |
Molecular Weight |
201.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
